Cas no 88308-18-3 (Cyclopropanecarboxylic acid, 2-(phenylmethyl)-, methyl ester, trans-)

• Product Name: Cyclopropanecarboxylic acid, 2-(phenylmethyl)-, methyl ester, trans-
• CAS No: 88308-18-3
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 638077
• PubChem ID: 71409327
• Update Time: 2025-04-19

Cyclopropanecarboxylic acid, 2-(phenylmethyl)-, methyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(phenylmethyl)-, methyl ester, trans-
• methyl (1R,2S)-2-benzylcyclopropane-1-carboxylate
• DTXSID30829084
• 88308-18-3

• Inchi： 1S/C12H14O2/c1-14-12(13)11-8-10(11)7-9-5-3-2-4-6-9/h2-6,10-11H,7-8H2,1H3/t10-,11-/m1/s1
• InChI Key： ZPBLLJGHROHQLV-GHMZBOCLSA-N
• SMILES： O(C)C([C@@H]1C[C@H]1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų